7-[[[1-(3-Methylphenyl)-2-benzimidazolyl]thio]methyl]-5-thiazolo[3,2-a]pyrimidinone

• Molecular Formula: C21H16N4OS2
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 7-[[1-(3-methylphenyl)benzimidazol-2-yl]sulfanylmethyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C21H16N4OS2/c1-14-5-4-6-16(11-14)25-18-8-3-2-7-17(18)23-21(25)28-13-15-12-19(26)24-9-10-27-20(24)22-15/h2-12H,13H2,1H3
• InChI Key: VMCWRPDYMGLLED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=CC=CC=C3N=C2SCC4=CC(=O)N5C=CSC5=N4

Description

7-[[[1-(3-methylphenyl)-2-benzimidazolyl]thio]methyl]-5-thiazolo[3,2-a]pyrimidinone is a member of benzimidazoles.

Scientific Research Applications

Synthesis and Characterisation

The chemical compound under discussion has been explored in various synthesis and characterization studies. For instance, Abbas et al. (2015) described the synthesis of thiazolo[3,2-a]pyrimidinone derivatives, highlighting their potential in creating novel compounds with varying structures and properties (Abbas et al., 2015).

Antimicrobial and Antioxidant Activities

Research by Litvinchuk et al. (2021) focused on the antimicrobial and antioxidant activities of thiazolo[3,2-c]pyrimidine derivatives, demonstrating the compound's potential in medical applications (Litvinchuk et al., 2021).

Antinociceptive and Anti-inflammatory Properties

Selvam et al. (2012) evaluated the antinociceptive and anti-inflammatory properties of thiazolopyrimidine derivatives, contributing to the understanding of their pharmacological potential (Selvam et al., 2012).

Structural Analysis and Conformational Studies

Nagarajaiah et al. (2014) conducted structural modifications and analysis of thiazolo[3, 2-a]pyrimidines, providing insights into their conformational features and potential applications in material science or pharmaceuticals (Nagarajaiah et al., 2014).

Anticancer Potential

Research by Ghoneim et al. (2020) on pyrimidinone derivatives, including the synthesis of some fused pyrimidinones, showed significant findings in the context of anticancer agents (Ghoneim et al., 2020).